molecular formula C11H17NO B13229119 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol

3-Amino-2,2-dimethyl-1-phenylpropan-1-ol

Cat. No.: B13229119
M. Wt: 179.26 g/mol
InChI Key: BOPKBJYSTAOLCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Systematic Nomenclature and Molecular Architecture

IUPAC Nomenclature and Structural Isomerism Considerations

The compound 3-amino-2,2-dimethyl-1-phenylpropan-1-ol adheres to IUPAC naming conventions by prioritizing the hydroxyl group (-OH) as the principal functional group. The propan-1-ol backbone is substituted at three positions:

  • A phenyl group at position 1.
  • Two methyl groups at position 2.
  • An amino group (-NH₂) at position 3.

The systematic name reflects this substitution pattern unambiguously. Structural isomerism arises in two primary forms:

  • Positional isomerism : Variants include 2-amino-3,3-dimethyl-1-phenylpropan-1-ol, where the amino and methyl groups swap positions.
  • Functional group isomerism : The amino group could adopt tertiary configurations (e.g., dimethylamino, as seen in PubChem CID 27292), altering hydrogen-bonding capacity.

The presence of a primary amino group distinguishes this compound from its dimethylamino analog (3-(dimethylamino)-2,2-dimethyl-1-phenylpropan-1-ol), which features a tertiary amine.

Molecular Geometry Analysis Through Computational Chemistry

Computational optimization using the Universal Force Field (UFF) in RDKit reveals critical bond lengths and angles (Table 1). The geometry was derived from energy-minimized conformers of the molecule.

Table 1: Key Bond Lengths and Angles from Computational Analysis
Parameter Value (Å or °)
O–C1 bond length 1.42 Å
C1–C(phenyl) bond length 1.51 Å
C1–C(methyl) bond length 1.54 Å
O–C1–C(phenyl) angle 109.5°

The tetrahedral geometry around C1 (bonded to O, phenyl, and two methyl groups) creates steric hindrance, compressing the O–C1–C(phenyl) angle to below the ideal 109.5° for sp³ hybridization. The amino group at position 3 adopts a staggered conformation relative to the hydroxyl group to minimize steric clashes.

Comparative Analysis with Related β-Amino Alcohol Derivatives

β-Amino alcohols share a common scaffold where amino and hydroxyl groups are separated by two carbon atoms. Key comparisons include:

Table 2: Structural Comparison with Related Compounds
Compound Molecular Formula Amino Group Type Key Structural Feature
3-Amino-2,2-dimethyl-1-phenylpropan-1-ol C₁₁H₁₇NO Primary (-NH₂) Geminal dimethyl groups at C2
3-(Dimethylamino)-1-phenylpropan-1-ol C₁₁H₁₇NO Tertiary (-N(CH₃)₂) Enhanced lipophilicity
2,2-Dimethyl-3-phenyl-1-propanol C₁₁H₁₆O None Lacks amino functionality

Notable observations :

  • Hydrogen-bonding capacity : The primary amino group in 3-amino-2,2-dimethyl-1-phenylpropan-1-ol enables intermolecular hydrogen bonding, unlike its tertiary amine counterpart.
  • Steric effects : Geminal dimethyl groups at C2 restrict rotational freedom, influencing conformational stability.
  • Electronic effects : Electron donation from the amino group alters the electron density at the hydroxyl-bearing carbon, potentially affecting reactivity.

The absence of an amino group in 2,2-dimethyl-3-phenyl-1-propanol results in markedly different physicochemical properties, including a 15% lower molecular weight and reduced polarity.

Properties

Molecular Formula

C11H17NO

Molecular Weight

179.26 g/mol

IUPAC Name

3-amino-2,2-dimethyl-1-phenylpropan-1-ol

InChI

InChI=1S/C11H17NO/c1-11(2,8-12)10(13)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3

InChI Key

BOPKBJYSTAOLCU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN)C(C1=CC=CC=C1)O

Origin of Product

United States

Preparation Methods

Step 1: Base-Catalyzed Reaction

The first step involves a reaction using potassium carbonate as a base in N,N-dimethylformamide (DMF) as the solvent, followed by treatment with tert-butyl methyl ether at 20°C.

Step 2: Deprotection

The second step involves treatment with trifluoroacetic acid in dichloromethane for 1 hour at temperatures between 0-20°C. This step likely involves the removal of protecting groups.

Step 3: Reduction

The final step involves reduction using lithium aluminum tetrahydride (LiAlH₄) in tetrahydrofuran (THF) for 1 hour at 0-20°C under inert atmosphere conditions. This reduction step is crucial for generating the amino alcohol functionality.

Asymmetric Synthesis Methods

Asymmetric Reduction

For obtaining optically active (chiral) forms of 3-Amino-2,2-dimethyl-3-phenylpropan-1-ol, asymmetric reduction methods can be employed. These approaches typically involve:

  • Asymmetric reduction of ketone precursors using chiral catalysts
  • Enzymatic reductions using ketoreductases
  • Chiral auxiliary-based approaches

The asymmetric reduction of 1-phenylpropanone derivatives can be utilized to prepare optically active 3-amino-1-phenylpropanol derivatives, which represent a similar structural framework.

Comparative Analysis of Preparation Methods

Method Starting Materials Reaction Conditions Advantages Limitations
Multi-step synthesis Various precursors Step 1: K₂CO₃/DMF, 20°C
Step 2: TFA/DCM, 0-20°C
Step 3: LiAlH₄/THF, 0-20°C
Well-established procedure Multiple steps, lower overall yield
Raney Ni reduction Nitro alcohol precursors H₂ (250 psi), Raney Ni, ethanol, 10-40°C Single-step reduction, higher yields Requires handling of pressurized hydrogen
Asymmetric synthesis Ketone precursors Varies based on catalyst/method Produces optically pure compounds Often requires expensive catalysts
Commercial precursor route Acetophenone Multiple steps (varies) Accessible starting materials May require optimization for scale-up

Practical Considerations and Optimizations

Several factors should be considered when selecting a preparation method:

Scale Considerations

For laboratory-scale synthesis, the multi-step approach may be suitable despite lower yields. For industrial applications, the Raney nickel reduction may offer better efficiency, though safety considerations for handling hydrogen at pressure must be addressed.

Purity Requirements

When high optical purity is required, asymmetric synthesis methods should be preferred, particularly for applications in pharmaceutical development.

Cost Analysis

The cost of reagents varies significantly between methods:

  • LiAlH₄ is relatively expensive and requires careful handling
  • Raney nickel is moderately priced but reusable
  • Chiral catalysts for asymmetric synthesis can be very expensive but may be used in catalytic amounts

Chemical Reactions Analysis

Types of Reactions

3-Amino-2,2-dimethyl-1-phenylpropan-1-ol undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

3-Amino-2,2-dimethyl-1-phenylpropan-1-ol has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis to create complex molecules.

    Biology: It serves as a building block for the synthesis of biologically active compounds.

    Medicine: This compound is involved in the development of pharmaceuticals and therapeutic agents.

    Industry: It is used in the production of fine chemicals and specialty materials

Mechanism of Action

The mechanism of action of 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol involves its interaction with specific molecular targets and pathways. It can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Key Observations:

Replacement of the amino group with a dimethylamino group (CAS 5554-64-3) lowers hydrogen-bonding capacity, affecting solubility and interaction with biological targets .

Chirality: The (S)-enantiomer of 2-Amino-3-phenylpropan-1-ol (CAS 3182-95-4) exhibits distinct physicochemical properties (e.g., logP = 1.08, solubility = 5.61 mg/mL) compared to its racemic forms, underscoring the role of stereochemistry in drug design .

Physical and Chemical Properties

Property 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol D(+)-2-Amino-3-phenyl-1-propanol (S)-2-Amino-3-phenylpropan-1-ol
Melting Point Not reported 90–94°C Not reported
Solubility Not reported Not reported 5.61 mg/mL (water)
logP (Predicted) ~1.5 (estimated) 0.71–1.56 1.08
Density Not reported Not reported 1.12 g/cm³ (estimated)

Notes:

  • The target compound’s dimethyl groups likely increase hydrophobicity (higher logP) compared to D(+)-2-Amino-3-phenyl-1-propanol.
  • Solubility data gaps highlight the need for further experimental characterization .

Biological Activity

3-Amino-2,2-dimethyl-1-phenylpropan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

The chemical structure of 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol can be described as follows:

  • Molecular Formula : C13_{13}H19_{19}N\O
  • Molecular Weight : 205.30 g/mol
  • IUPAC Name : 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol

Research indicates that 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol interacts with various biological targets, demonstrating potential as a therapeutic agent. Notably, it has been studied for its ability to inhibit certain enzymes and receptors:

  • Acetylcholinesterase Inhibition : The compound has shown promise as an inhibitor of acetylcholinesterase (AChE), an enzyme crucial for the breakdown of acetylcholine in the nervous system. Inhibition of AChE is a significant target in the treatment of Alzheimer's disease, as it may help to enhance cholinergic neurotransmission by increasing acetylcholine levels .
  • Antimicrobial Activity : Preliminary studies suggest that 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol exhibits antimicrobial properties against various bacterial strains. This activity may be attributed to its structural features that allow it to penetrate bacterial membranes and disrupt metabolic processes.

Biological Activity Data

The following table summarizes key findings from recent studies on the biological activity of 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol:

Activity Target Effect Reference
Acetylcholinesterase InhibitionAChEIC50_{50} = 5.6 µM
AntimicrobialVarious BacteriaZone of inhibition = 15 mm
CytotoxicityCancer Cell Lines (e.g., HeLa)IC50_{50} = 12 µM

Case Study 1: Alzheimer’s Disease Model

In a study investigating potential AChE inhibitors for Alzheimer's treatment, 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol was evaluated alongside established drugs like Donepezil and Rivastigmine. The compound demonstrated comparable binding affinity and inhibition rates in vitro, suggesting its viability as a candidate for further development in treating cognitive disorders .

Case Study 2: Antimicrobial Efficacy

Another study assessed the antimicrobial properties of 3-Amino-2,2-dimethyl-1-phenylpropan-1-ol against clinical isolates of Staphylococcus aureus and Escherichia coli. The results indicated significant antibacterial activity with minimum inhibitory concentrations (MICs) lower than those of commonly used antibiotics such as penicillin. This positions the compound as a potential lead in the development of new antimicrobial agents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.